Cas no 157528-36-4 (1H-Pyrrole-2-carboxaldehyde,3,5-dimethyl-4-propyl-(9CI))

• Product Name: 1H-Pyrrole-2-carboxaldehyde,3,5-dimethyl-4-propyl-(9CI)
• CAS No: 157528-36-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 856075
• Update Time: 2023-04-02

1H-Pyrrole-2-carboxaldehyde,3,5-dimethyl-4-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,3,5-dimethyl-4-propyl-(9CI)
• 3,5-dimethyl-4-propylpyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 3,5-dimethyl-4-propyl-

• Inchi： 1S/C10H15NO/c1-4-5-9-7(2)10(6-12)11-8(9)3/h6,11H,4-5H2,1-3H3
• InChI Key： VJJGUTUSPJUXCF-UHFFFAOYSA-N
• SMILES： N1C(C)=C(CCC)C(C)=C1C=O

Computed Properties

• Exact Mass: 165.115
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2